Cas no 77557-03-0 (2H-Benzimidazol-2-one,1,3-dihydro-1-(2-methylpropyl)-)

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-1-(2-methylpropyl)-
• CAS No: 77557-03-0
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD02271218
• CID: 550268
• PubChem ID: 755550
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,1,3-dihydro-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-1-(2-methylpropyl)-
• 1-Isobutyl-1H-benzimidazol-2-ol
• 1-isobutyl-1H-benzo[d]imidazol-2(3H)-one
• 2H-Benzimidazol-2-one,1,3-dihydro-1-(2-methylpropyl)-(9CI)
• 1-(2-methylpropyl)-4-piperidylamine
• 1-Isobutyl-[4]piperidylamin
• 1-isobutyl-[4]piperidylamine
• 1-isobutyl-1,3-dihydro-benzoimidazol-2-one
• 1-Isobutyl-4-piperidinamine
• 1-isobutylpiperidin-4-amine
• 2-Oxo-1-isobutyl-benzimidazolin
• 4-Amino-1-isobutylpiperidin
• 4-Amino-1-isobutylpiperidine
• AC1LB3ND
• AC1Q1PMB
• N-isobutyl-4-aminopiperidine
• SBB024585
• SureCN3960904
• SCHEMBL13071434
• FT-0746834
• 3-(2-methylpropyl)-1H-benzimidazol-2-one
• SMR000145518
• 77557-03-0
• HMS1652P02
• SCHEMBL2267066
• CHEMBL1345681
• A1-36150
• MLS000551593
• AKOS022099471
• EU-0015809
• RQSSRMZCPBEQTE-UHFFFAOYSA-N
• 1-Isobutyl-1H-benzo[d]imidazol-2-ol
• HMS2156E08
• HMS3316C14

• MDL： MFCD02271218
• Inchi： 1S/C11H14N2O/c1-8(2)7-13-10-6-4-3-5-9(10)12-11(13)14/h3-6,8H,7H2,1-2H3,(H,12,14)
• InChI Key： RQSSRMZCPBEQTE-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2N1CC(C)C

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34